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Vitamin D and derivatives
Vitamin D, also known as calciferol, is a fat-soluble vitamin essential for the maintenance of healthy bones and teeth. It plays a crucial role in calcium absorption, promoting strong skeletal structure. Vitamin D exists in several forms; the most bioactive form is Vitamin D3 (cholecalciferol), which can be synthesized in the skin upon exposure to sunlight or obtained through dietary sources such as fatty fish, egg yolks, and fortified foods.
Vitamin D2 (ergocalciferol) is another important form often used in supplements. Both forms are converted by the liver into 25-hydroxyvitamin D (calcidiol), which further undergoes hydroxylation in the kidneys to become 1,25-dihydroxyvitamin D3 (calcitriol), the biologically active metabolite.
The derivatives of Vitamin D, such as calcipotriol and calcipotriene, are used in dermatological applications for treating psoriasis. These compounds exhibit anti-inflammatory and immunomodulatory effects, making them effective in reducing skin lesions and improving overall skin health.
In summary, Vitamin D and its derivatives play essential roles in bone health, calcium metabolism, and skin conditions, offering a wide range of potential therapeutic benefits when used appropriately.

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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
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Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...